Cas no 30954-98-4 (Benzoic acid, 2-amino-,propyl ester)

• Product Name: Benzoic acid, 2-amino-,propyl ester
• CAS No: 30954-98-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 311405
• PubChem ID: 95016
• Update Time: 2025-04-19

Benzoic acid, 2-amino-,propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-,propyl ester
• propyl 2-aminobenzoate
• propyl anthranilate
• anthranilic acid-n-propyl ester
• NSC 13702
• AI3-02576
• SCHEMBL1477706
• NSC13702
• NS00028999
• DTXSID00184935
• 30954-98-4
• aminobenzoic acid ethylmethylester
• NFC6UJU5RN
• Anthranilic acid, propyl ester
• Benzoic acid, 2-amino-, propyl ester
• NSC-13702
• AKOS009166068
• Benzoic acid, amino-, propyl ester

• Inchi： 1S/C10H13NO2/c1-2-7-13-10(12)8-5-3-4-6-9(8)11/h3-6H,2,7,11H2,1H3
• InChI Key： QYGHESHPPSSONP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1N)=O)CCC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.798g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.546
• PSA: 52.32
• LogP: 2.41680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters